CID 78063737
Description
While direct data on its molecular formula, weight, or biological activity are absent from the provided evidence, analogous compounds in the evidence (e.g., oscillatoxin derivatives, betulin-derived inhibitors) suggest that CID 78063737 may belong to a class of bioactive molecules with structural complexity and therapeutic relevance. For instance, oscillatoxin derivatives (CIDs 101283546, 185389) are studied for their unique heterocyclic frameworks and biological interactions .
Properties
Molecular Formula |
Al5La |
|---|---|
Molecular Weight |
273.8132 g/mol |
InChI |
InChI=1S/5Al.La |
InChI Key |
OPPGBAHGFNJEJZ-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Al].[Al].[Al].[Al].[La] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of CID 78063737 involves several steps, including the formation of intermediate compounds and their subsequent reactions under specific conditions. The synthetic routes typically involve the use of organic solvents, catalysts, and controlled temperatures to achieve the desired chemical transformations.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves the use of large reactors, precise control of reaction parameters, and efficient purification techniques to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
CID 78063737 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that promote the desired chemical changes.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed under controlled temperatures.
Substitution: Nucleophilic or electrophilic substitution reactions are carried out using appropriate reagents like halides or amines.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound.
Scientific Research Applications
CID 78063737 has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biomolecules.
Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.
Industry: this compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of CID 78063737 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the observed effects.
Comparison with Similar Compounds
Table 1: Structural Features of this compound and Analogous Compounds
Key Observations :
- Structural diversity among this compound analogs highlights the importance of functional groups (e.g., hydroxyl, ester) in modulating solubility and target binding .
Physicochemical Properties
Table 2: Physicochemical Parameters
| Property | This compound (Hypothetical) | CAS 340736-76-7 (10491405) | CAS 6007-85-8 (315608) |
|---|---|---|---|
| Molecular Weight | ~350 (estimated) | 258.15 | 154.14 |
| Solubility (Water) | Moderate | 0.199 mg/ml | 2.58 mg/ml |
| LogP | ~3.5 (predicted) | High polarity | -6.55 (skin penetration) |
| Bioavailability Score | 0.5–0.6 | 0.56 | 0.55 |
Key Observations :
Key Observations :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
